Selenium tetrafluoride

Specification

• CAS No.: 13465-66-2
• Molecular Formula: F4Se
• Molecular Weight: 154.96 g/mol
• Standard InChI: InChI=1S/F4Se/c1-5(2,3)4
• Standard InChI Key: PMOBWAXBGUSOPS-UHFFFAOYSA-N
• SMILES: F[Se](F)(F)F
• Canonical SMILES: F[Se](F)(F)F

Introduction

Physical and Chemical Properties

Selenium tetrafluoride is an inorganic compound with the chemical formula SeF₄. It exists as a colorless liquid under standard conditions and demonstrates high reactivity with water. The selenium atom in this compound exhibits an oxidation state of +4.

Basic Physical Properties

The key physical characteristics of selenium tetrafluoride are summarized in the following table:

Property	Value
Formula	SeF₄
Formula weight	154.954 g/mol
Physical state	Colorless liquid
Melting point	-10°C
Boiling point	101°C
Density	2750 kg/m³
CAS registry number	13465-66-2
Appearance	Colorless liquid
This compound is also known by several synonyms including selenium(IV) fluoride and selenium fluoride.

Elemental Composition

The elemental analysis of selenium tetrafluoride reveals the following percentage composition:

Element	Percentage (%)
Fluorine (F)	49.04
Selenium (Se)	50.96
This composition reflects the ratio of one selenium atom to four fluorine atoms in the compound's molecular structure.

Synthesis Methods

The first reported synthesis of selenium tetrafluoride was accomplished by Paul Lebeau in 1907. Since then, several synthetic routes have been developed, each with its own advantages and limitations.

Direct Fluorination of Selenium

The original synthesis method involved the direct reaction of elemental selenium with fluorine gas:
Se + 2F₂ → SeF₄
This reaction proceeds readily but requires careful handling of highly reactive fluorine gas, making it less practical for routine laboratory preparations.

Reaction of Selenium Dioxide with Sulfur Tetrafluoride

A more manageable synthetic approach involves the fluorination of selenium dioxide using sulfur tetrafluoride:
SF₄ + SeO₂ → SeF₄ + SO₂
This reaction proceeds through the formation of an intermediate compound, seleninyl fluoride (SeOF₂), before yielding the final product.

Fluorination with Chlorine Trifluoride

Another viable synthesis method involves the fluorination of elemental selenium using chlorine trifluoride:
3Se + 4ClF₃ → 3SeF₄ + 2Cl₂
This route offers an alternative using more readily handled reagents than elemental fluorine, though chlorine trifluoride itself requires careful handling due to its high reactivity.

Structure and Bonding

Molecular Geometry

The molecular geometry of selenium tetrafluoride is of particular interest to structural chemists. In the gaseous phase, SeF₄ adopts a see-saw shape similar to that of sulfur tetrafluoride (SF₄).
Valence Shell Electron Pair Repulsion (VSEPR) theory predicts a pseudo-trigonal pyramidal arrangement of the five electron pairs (four bonding pairs and one lone pair) around the central selenium atom. This electronic geometry manifests in the distinctive three-dimensional structure of the molecule.

Bond Parameters

Detailed structural studies have revealed specific bond parameters for selenium tetrafluoride:

Bond/Angle	Measurement
Axial Se-F bond length	177 pm
Equatorial Se-F bond length	168 pm
Axial F-Se-F bond angle	169.2°
Equatorial F-Se-F bond angle	100.6°
The difference in bond lengths between axial and equatorial Se-F bonds (177 pm vs. 168 pm) demonstrates the asymmetric electron distribution around the central selenium atom.

Solution and Solid-State Structure

The structural characteristics of selenium tetrafluoride vary depending on its physical state:

• In dilute solutions, the monomeric structure as described above predominates

• At higher concentrations in solution, evidence suggests weak intermolecular associations between SeF₄ molecules, resulting in a distorted octahedral coordination environment around the selenium atom

• In the solid state, the selenium center maintains a distorted octahedral environment
  This structural versatility contributes to the compound's interesting chemical behavior in different environments.

Chemical Reactions

Selenium tetrafluoride exhibits rich chemical reactivity, particularly in its role as a fluorinating agent and in forming various adducts.

Acid-Base Behavior

In hydrogen fluoride (HF) solution, selenium tetrafluoride functions as a weak base, though it is weaker than its sulfur analog (SF₄):
SeF₄ + HF → SeF₃⁺ + HF₂⁻ (Kb = 4 × 10⁻⁴)
For comparison, sulfur tetrafluoride has a higher basicity constant (Kb = 2 × 10⁻²), indicating that SeF₄ is a weaker base than SF₄.

Formation of Ionic Adducts

Selenium tetrafluoride readily forms ionic adducts containing the SeF₃⁺ cation when reacted with strong Lewis acids such as:

• Antimony pentafluoride (SbF₅)

• Arsenic pentafluoride (AsF₅)

• Niobium pentafluoride (NbF₅)

• Tantalum pentafluoride (TaF₅)

• Boron trifluoride (BF₃)

Reactions with Fluoride Ions

When reacted with caesium fluoride (CsF), selenium tetrafluoride forms the pentafluoroselenate anion (SeF₅⁻):
SeF₄ + CsF → CsSeF₅
This anion adopts a square pyramidal structure similar to that of the isoelectronic chlorine pentafluoride (ClF₅) and bromine pentafluoride (BrF₅).

Hydrolysis

Selenium tetrafluoride undergoes rapid hydrolysis when exposed to water, producing selenous acid and hydrogen fluoride:
SeF₄ + 2H₂O → H₂SeO₃ + 4HF
This high reactivity with water necessitates careful handling of the compound under anhydrous conditions.

Applications in Organic Synthesis

One of the most significant applications of selenium tetrafluoride is as a fluorinating agent in organic synthesis. It offers distinct advantages over other fluorinating agents, particularly sulfur tetrafluoride (SF₄).

Comparative Advantages

Selenium tetrafluoride presents several practical advantages over sulfur tetrafluoride:

• It requires milder reaction conditions

• Its liquid state at room temperature makes it easier to handle than gaseous SF₄

• It often provides better selectivity in fluorination reactions

Fluorination of Organic Compounds

Selenium tetrafluoride is particularly effective for the fluorination of several classes of organic compounds:

• Alcohols: Conversion to alkyl fluorides

• Carboxylic acids: Transformation to acyl fluorides and trifluoromethyl derivatives

• Carbonyl compounds: Conversion to geminal difluorides
  These transformations are valuable in the synthesis of fluorinated organic compounds, which have applications in pharmaceuticals, agrochemicals, and materials science.

Comparative Analysis with Similar Compounds

Comparison with Other Tetrafluorides

Selenium tetrafluoride shares structural and chemical similarities with other Group 16 tetrafluorides, though with distinct differences:

Property	SeF₄	SF₄	TeF₄
Physical state at 25°C	Liquid	Gas	Solid
Melting point	-10°C	-121°C	129°C
Basicity in HF (Kb)	4 × 10⁻⁴	2 × 10⁻²	Lower
Reactivity with water	High	High	High
This comparison demonstrates the periodic trends in Group 16 tetrafluorides, with properties gradually changing as atomic weight increases.

Relationship to Other Selenium Fluorides

Selenium forms several fluorides with different oxidation states, including:

• Selenium difluoride (SeF₂)

• Selenium tetrafluoride (SeF₄)

• Selenium hexafluoride (SeF₆)
  Each compound exhibits unique chemical behavior related to the oxidation state of selenium and the resulting molecular geometry.

Recent Research Developments

Research involving selenium tetrafluoride continues to expand our understanding of its properties and applications. Recent studies have focused on:

• Developing more efficient and safer synthetic routes

• Exploring its potential in novel fluorination methodologies

• Investigating its coordination chemistry with various ligands

• Studying its reactions with complex organic substrates to develop selective fluorination strategies These ongoing research efforts highlight the continuing importance of selenium tetrafluoride in modern synthetic chemistry.